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Compound of Interest

Compound Name: Biotin-YVAD-FMK

Cat. No.: B1574906

Get Quote

Precision Targeting of the Inflammasome Effector
Caspase-1[1]
Executive Summary
Biotin-YVAD-FMK is a cell-permeable, irreversible inhibitor and affinity probe designed to

target Caspase-1 (Interleukin-1β Converting Enzyme, ICE). Unlike reversible inhibitors or

antibody-based detection which often fail to distinguish between zymogen (pro-caspase) and

the transiently active enzyme, Biotin-YVAD-FMK utilizes a "suicide inhibitor" mechanism to

covalently trap the active catalytic site.

This guide dissects the molecular interaction between the FMK warhead and the Caspase-1

active site (Cys285), delineates the specificity conferred by the YVAD sequence, and provides

validated protocols for using this tool to assay inflammasome activation (pyroptosis).

Molecular Mechanism of Action
The efficacy of Biotin-YVAD-FMK relies on a tripartite structure, each component serving a

distinct kinetic or steric function.
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Structural Components
Component Chemical Identity Function

Detection Tag Biotin

Allows affinity purification

(Streptavidin-Sepharose) or

fluorescent detection

(Streptavidin-Fluorophore).

Linker Spacer Arm

Steric separation prevents the

bulky biotin group from

interfering with the enzyme's

substrate binding pocket.

Recognition Sequence Tyr-Val-Ala-Asp (YVAD)

Mimics the P1-P4 substrate

recognition site of Pro-IL-1β,

conferring high affinity for the

Caspase-1 active site.

Warhead Fluoromethylketone (FMK)

An electrophilic leaving group

that facilitates irreversible

alkylation of the catalytic

cysteine.

The "Trapping" Mechanism (Covalent Modification)
Caspase-1 is a cysteine protease.[1] Its catalytic activity relies on a nucleophilic cysteine

residue (Cys285 in humans) located in the p20 subunit.[2]

Docking: The YVAD peptide sequence enters the substrate binding cleft. The Aspartate (D)

residue occupies the S1 pocket, while Tyrosine (Y) occupies the S4 pocket, stabilizing the

inhibitor.

Nucleophilic Attack: The thiolate anion of Cys285 attacks the carbonyl carbon of the inhibitor.

Irreversible Alkylation: Unlike aldehyde (CHO) inhibitors which form reversible

thiohemiacetals, the FMK group facilitates the displacement of the fluoride leaving group.

This results in the formation of a stable thioether adduct between the enzyme and the

inhibitor.
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Key Insight: Active Caspase-1 is highly labile, with a half-life of approximately 9 minutes before

it undergoes self-proteolysis or inactivation.[1] Biotin-YVAD-FMK "freezes" the enzyme in its

active state, preventing autolysis and allowing for downstream detection.

Visualization: Mechanism of Inhibition
The following diagram illustrates the molecular docking and covalent trapping of Caspase-1.
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Caption: Kinetic pathway of Caspase-1 inhibition. The FMK warhead converts a transient

enzymatic state into a stable covalent adduct.

Specificity & Limitations (E-E-A-T)
Specificity Profile
While YVAD is optimized for Caspase-1, researchers must be aware of cross-reactivity,

particularly at high concentrations (>100 µM).

Primary Target: Caspase-1 (Ki < 1 nM).

Secondary Targets: Caspase-4 and Caspase-5 (Human inflammatory caspases).[1][3]

Off-Targets: Caspase-3/7 (Apoptotic caspases) – Only at high micromolar concentrations.

The "Bystander" Effect
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Unlike FLICA assays (which use FAM-YVAD-FMK), Biotin-YVAD-FMK is non-fluorescent. Its

primary power lies in affinity labeling. It distinguishes between:

Pro-Caspase-1 (45 kDa): Does not bind inhibitor (Active site inaccessible).

Active Caspase-1 (p20 subunit): Binds inhibitor covalently.

Critical Control: Always include a "No Inhibitor" control and, if possible, a Caspase-1 knockout

or ASC-deficient line to validate signal specificity.

Experimental Protocols
Protocol A: Affinity Labeling (Pull-Down) of Active
Caspase-1
Objective: To isolate and visualize only the active fraction of Caspase-1 from cell lysates.

Reagents:

Biotin-YVAD-FMK (Stock: 10 mM in DMSO).

Streptavidin-Sepharose Beads.

Lysis Buffer (CHAPS-based to preserve tetramer integrity).

Workflow:

Cell Culture: Seed THP-1 or BMDMs (Bone Marrow Derived Macrophages).

Priming: Treat with LPS (1 µg/mL) for 3-4 hours to upregulate Pro-IL-1β and Pro-Caspase-1.

Inhibition Pulse: Add Biotin-YVAD-FMK (10-20 µM) directly to the culture media.

Note: Adding inhibitor before the inflammasome trigger allows it to penetrate and bind

immediately upon activation.

Activation: Add inflammasome trigger (e.g., Nigericin 10 µM or ATP 5 mM) for 30-60 mins.

Lysis: Wash cells with cold PBS. Lyse in CHAPS buffer.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1574906/docs?utm_src=pdf-body#technical-guide-biotin-yvad-fmk-mechanism-application
https://www.benchchem.com/product/b1574906/docs?utm_src=pdf-body#technical-guide-biotin-yvad-fmk-mechanism-application
https://www.benchchem.com/product/b1574906/docs?utm_src=pdf-body#technical-guide-biotin-yvad-fmk-mechanism-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Capture: Incubate lysate with Streptavidin beads for 2 hours at 4°C.

Wash & Elute: Wash beads 3x with lysis buffer. Boil in SDS-PAGE loading buffer.

Western Blot: Probe with anti-Caspase-1 (p20) antibody.

Result: You should see a distinct band at ~20 kDa (p20) or ~35-45 kDa (processed

intermediate) only in the pull-down lane, confirming activity.

Protocol B: Live Cell Imaging (Streptavidin Detection)
Objective: To visualize the intracellular location of active inflammasomes (specks).

Incubation: Treat cells with Stimulus + Biotin-YVAD-FMK (10 µM) for 1 hour.

Wash: Wash 3x with PBS to remove unbound inhibitor.

Critical Step: Thorough washing is essential to prevent high background.

Fixation: Fix with 4% Paraformaldehyde (15 mins).

Permeabilization: 0.1% Triton X-100 (10 mins).

Staining: Block with BSA. Incubate with Streptavidin-Alexa Fluor 488 (1:500) for 1 hour.

Imaging: Active Caspase-1 often appears as a single, bright perinuclear "speck" (the ASC

speck).

Visualization: Experimental Workflow
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Caption: Dual-stream workflow for biochemical (Western Blot) and spatial (Microscopy)

analysis of Caspase-1.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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